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Compound of Interest

Compound Name: tert-butyl N,N-dimethylcarbamate

Cat. No.: B148174 Get Quote

Essential Safety and Handling Guide for tert-
Butyl N,N-Dimethylcarbamate
This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling tert-butyl N,N-dimethylcarbamate. It is intended for researchers,

scientists, and professionals in drug development to ensure laboratory safety and maintain the

integrity of their work.

Hazard Identification and Personal Protective
Equipment (PPE)
Tert-butyl N,N-dimethylcarbamate is a chemical that requires careful handling to minimize

health risks. It is known to cause skin and eye irritation, and may cause respiratory irritation.[1]

[2] It is also harmful if swallowed.[1][3] Adherence to the following personal protective

equipment guidelines is mandatory.

Summary of Personal Protective Equipment (PPE) Requirements
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PPE Category Item Specification

Eye Protection
Safety glasses with side

shields or goggles

Must conform to EN 166 (EU)

or NIOSH (US) approved

standards to protect against

dust and splashes.[1][4]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are a

suitable option.[3] Always

inspect gloves before use and

follow proper removal

techniques to avoid skin

contact.[1]

Body Protection Long-sleeved laboratory coat

A standard lab coat is required

to minimize skin exposure.[4]

For larger quantities or

potential splashing, a

chemical-resistant apron is

recommended.[3]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Required when dusts are

generated, in poorly ventilated

areas, or when handling large

quantities to prevent

inhalation.[4]

Quantitative Data Summary
While specific occupational exposure limits for tert-butyl N,N-dimethylcarbamate have not

been established, the following data is available.[1][4]

Property Value

Melting Point/Freezing Point 53 - 55 °C (127 - 131 °F)

log Pow (n-octanol/water) 0.85
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Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of tert-butyl N,N-dimethylcarbamate from receipt to

disposal.

1. Preparation:

Visually inspect the chemical container for any damage or leaks before handling.

Ensure a safety shower and eyewash station are readily accessible.[4]

Don the appropriate PPE as specified in the table above.

2. Handling and Use:

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood.[1][5]

When weighing the solid, do so in a ventilated enclosure to minimize dust creation.[4]

Use a spatula for transferring the material, avoiding the generation of dust clouds.[4]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[2]

Wash hands thoroughly after handling.[1]

3. Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

Store away from incompatible materials such as strong oxidizing agents and acids.[5][6]

4. Spill Management:

For small spills, carefully sweep up the solid material, avoiding dust generation.[4]

Place the spilled material into a suitable, closed container for disposal.[1][4]
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Clean the spill area thoroughly.

For large spills, evacuate the area and follow emergency procedures.

5. Disposal Plan:

Dispose of tert-butyl N,N-dimethylcarbamate and any contaminated materials through a

licensed professional waste disposal service.[1]

Do not allow the product to enter drains.[1]

Contaminated packaging should be disposed of as unused product.[1]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, including

under the eyelids, for at least 15 minutes.[1][4]

Seek medical attention.[1][4]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing.[1][4] If skin irritation

persists, consult a physician.[1][4]

Inhalation

Move the person to fresh air.[1][4] If breathing is

difficult, give oxygen. Seek medical attention.[1]

[4]

Ingestion

Do NOT induce vomiting.[4] Clean mouth with

water and drink plenty of water afterwards.[4]

Seek immediate medical attention.[1][4]

Experimental Workflow and PPE Selection
The following diagram illustrates the logical workflow for safely handling tert-butyl N,N-
dimethylcarbamate and the decision-making process for selecting the appropriate personal

protective equipment.
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Workflow for Handling tert-Butyl N,N-Dimethylcarbamate and PPE Selection

Preparation

Handling Procedure

Cleanup and Disposal

PPE Selection Logic

Start: Receive Chemical

Inspect Container for Damage

Review Safety Data Sheet (SDS)

Verify PPE Availability

Don Appropriate PPE

Weigh Solid in Ventilated Area Handling Solid?

Dissolve or Transfer

Perform Experiment

Clean Work Area

Decontaminate Glassware

Dispose of Waste

Doff & Dispose of Contaminated PPE

End

Minimum: Gloves, Lab Coat

Yes

Potential for Splash?

Poor Ventilation / Dust?

No Add: Safety Goggles

Yes

No

Add: Respirator (N95)

Yes
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Caption: Safe handling workflow and PPE selection logic for tert-butyl N,N-
dimethylcarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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